Cas no 1448027-68-6 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1448027-68-6
• MF: C₁₅H₁₄N₄O₄
• MW: 314.29606294632
• CID: 6229823
• PubChem ID: 71803155
• Update Time: 2025-07-10

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]-1-methyl-1H-1,2,3-triazole-4-carboxamide
• 1448027-68-6
• N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• F6412-2312
• AKOS024554877
• N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-1-methyltriazole-4-carboxamide

• Inchi： 1S/C15H14N4O4/c1-19-9-12(17-18-19)15(20)16-6-2-3-7-21-11-4-5-13-14(8-11)23-10-22-13/h4-5,8-9H,6-7,10H2,1H3,(H,16,20)
• InChI Key： YKDYRXWPQQPSQL-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)OCC#CCNC(C1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 314.10150494g/mol
• Monoisotopic Mass: 314.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-methyl-1H-1,2,3-triazole-4-carboxamide

Research Briefing on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 1448027-68-6)

This research briefing provides an in-depth analysis of the latest scientific advancements related to the compound N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 1448027-68-6). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to present a comprehensive overview of its pharmacological properties, mechanisms of action, and current research trends.

The compound, characterized by its unique benzodioxole and triazole moieties, has been investigated for its role in modulating specific biological pathways. Recent studies highlight its efficacy as a selective inhibitor of certain enzymes involved in inflammatory and oncogenic processes. Structural-activity relationship (SAR) analyses have further elucidated the critical functional groups responsible for its bioactivity, paving the way for optimized derivatives with enhanced potency and reduced off-target effects.

In preclinical models, N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-methyl-1H-1,2,3-triazole-4-carboxamide demonstrated promising results in attenuating disease progression, particularly in contexts of chronic inflammation and specific cancer subtypes. Mechanistic studies employing techniques such as X-ray crystallography and molecular docking have provided atomic-level insights into its binding interactions with target proteins, offering a robust foundation for rational drug design.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile, including bioavailability and metabolic stability. Current research efforts are focused on structural modifications to address these limitations while retaining its therapeutic efficacy. Collaborative initiatives between academia and industry are accelerating the translation of these findings into clinical candidates, with several derivatives now entering early-phase trials.

In conclusion, N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-methyl-1H-1,2,3-triazole-4-carboxamide represents a compelling case study in the intersection of chemical synthesis and biological application. Its continued development underscores the importance of interdisciplinary approaches in modern drug discovery, offering valuable insights for researchers and stakeholders in the chemical biology and pharmaceutical sectors.